N-(1H-imidazol-2-ylmethyl)-N-(3-phenylprop-2-yn-1-yl)prop-2-en-1-amine

• IUPAC Name: N-(1H-imidazol-2-ylmethyl)-3-phenyl-N-prop-2-enylprop-2-yn-1-amine
• InChI: InChI=1S/C16H17N3/c1-2-12-19(14-16-17-10-11-18-16)13-6-9-15-7-4-3-5-8-15/h2-5,7-8,10-11H,1,12-14H2,(H,17,18)
• InChI Key: NBARYWAOPJTSGN-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC#CC1=CC=CC=C1)CC2=NC=CN2
• Molecular Formula: C16H17N3
• Molecular Weight: 251.33 g/mol

Description

N-(1H-imidazol-2-ylmethyl)-N-(3-phenylprop-2-yn-1-yl)prop-2-en-1-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as RYR1 activator or IC87114, and it has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(1H-imidazol-2-ylmethyl)-N-(3-phenylprop-2-yn-1-yl)prop-2-en-1-amine involves the inhibition of phosphoinositide 3-kinase (PI3K) delta isoform. This leads to the suppression of B-cell receptor signaling and the inhibition of B-cell proliferation and survival. This compound has also been shown to have an effect on the calcium release channel RyR1, leading to the activation of RyR1 and subsequent calcium release.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This compound has also been shown to have anti-cancer effects by inhibiting the growth and proliferation of cancer cells. Additionally, it has been shown to have immunomodulatory effects by inhibiting B-cell receptor signaling and B-cell proliferation and survival.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1H-imidazol-2-ylmethyl)-N-(3-phenylprop-2-yn-1-yl)prop-2-en-1-amine in lab experiments include its potent and selective inhibition of PI3K delta isoform, its anti-inflammatory, anti-cancer, and immunomodulatory effects, and its ability to activate RyR1 and subsequent calcium release. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on N-(1H-imidazol-2-ylmethyl)-N-(3-phenylprop-2-yn-1-yl)prop-2-en-1-amine. These include investigating its potential therapeutic applications in various diseases such as cancer, autoimmune diseases, and inflammatory diseases. Additionally, further research is needed to investigate its mechanism of action and its effects on calcium release and RyR1 activation. Finally, future research should focus on optimizing the synthesis method of this compound for maximum yield and purity.

Scientific Research Applications

N-(1H-imidazol-2-ylmethyl)-N-(3-phenylprop-2-yn-1-yl)prop-2-en-1-amine has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and immunomodulatory effects. This compound has been used in various scientific research studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.